Cas no 925154-93-4 (1-(4-chlorobenzyl)-1H-pyrazol-3-amine)

1-(4-chlorobenzyl)-1H-pyrazol-3-amine structure
925154-93-4 structure
Product Name:1-(4-chlorobenzyl)-1H-pyrazol-3-amine
CAS No:925154-93-4
MF:C10H10ClN3
MW:207.659500598907
MDL:MFCD01459886
CID:1006199
PubChem ID:673690
Update Time:2025-04-20

1-(4-chlorobenzyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Chloro-benzyl)-1H-pyrazol-3-ylamine
    • 1-(4-Chlorobenzyl)-1H-pyrazol-3-amine
    • SCHEMBL1569200
    • 925154-93-4
    • DQRKUAPJKJGTMA-UHFFFAOYSA-N
    • FT-0705829
    • TQP1411
    • BB 0259704
    • VS-05187
    • 1-[(4-chlorophenyl)methyl]-1H-pyrazol-3-amine
    • Oprea1_809095
    • 1-(4-chloro-benzyl)-1H-pyrazol-3-yl amine
    • 1-[(4-chlorophenyl)methyl]pyrazol-3-amine
    • MFCD01459886
    • DTXSID70350100
    • EN300-227873
    • AKOS000304514
    • STK348781
    • BBL016167
    • DB-017304
    • DA-31026
    • 1-(4-chlorobenzyl)-1H-pyrazol-3-amine
    • MDL: MFCD01459886
    • Inchi: 1S/C10H10ClN3/c11-9-3-1-8(2-4-9)7-14-6-5-10(12)13-14/h1-6H,7H2,(H2,12,13)
    • InChI Key: DQRKUAPJKJGTMA-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CN1C=CC(N)=N1

Computed Properties

  • Exact Mass: 207.0563250g/mol
  • Monoisotopic Mass: 207.0563250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 398.2±27.0 °C at 760 mmHg
  • Flash Point: 194.6±23.7 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(4-chlorobenzyl)-1H-pyrazol-3-amine Security Information

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